molecular formula C13H19N3O5 B8318374 3-((1-Ethylpropyl)amino)-6-methyl-2,4-dinitrobenzyl alcohol CAS No. 76302-70-0

3-((1-Ethylpropyl)amino)-6-methyl-2,4-dinitrobenzyl alcohol

Cat. No.: B8318374
CAS No.: 76302-70-0
M. Wt: 297.31 g/mol
InChI Key: PWAQEHCXAVLWPS-UHFFFAOYSA-N
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Description

3-((1-Ethylpropyl)amino)-6-methyl-2,4-dinitrobenzyl alcohol is a useful research compound. Its molecular formula is C13H19N3O5 and its molecular weight is 297.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

76302-70-0

Molecular Formula

C13H19N3O5

Molecular Weight

297.31 g/mol

IUPAC Name

[6-methyl-2,4-dinitro-3-(pentan-3-ylamino)phenyl]methanol

InChI

InChI=1S/C13H19N3O5/c1-4-9(5-2)14-12-11(15(18)19)6-8(3)10(7-17)13(12)16(20)21/h6,9,14,17H,4-5,7H2,1-3H3

InChI Key

PWAQEHCXAVLWPS-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)NC1=C(C=C(C(=C1[N+](=O)[O-])CO)C)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A sample of 3-[(1-ethylpropyl)amino]-6-methyl-2,4-dinitrobenzyl acetate (23.1 g; 0.068 mol) is added to a mixture of concentrated hydrochloric acid (30 ml), water (40 ml) and methanol (320 ml). The reaction mixture is refluxed for 4 hours, cooled down and concentrated in vacuo. It is then diluted with water, extracted with ether, and the ether layer dried. The ether is removed in vacuo to leave a red oil, which readily solidifies to a yellow-orange solid (19.9 g; 98.5%). A similarly prepared and purified sample has a melting point of 51°-54° C.
Name
3-[(1-ethylpropyl)amino]-6-methyl-2,4-dinitrobenzyl acetate
Quantity
23.1 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
320 mL
Type
solvent
Reaction Step One

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